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Compound of Interest

Compound Name: MRS4833

Cat. No.: B15569639 Get Quote

My initial search for "MRS4833" yielded no specific results. It is possible that "MRS4833" is a

typo or a very new or niche compound. The search results provided information on general

laboratory techniques like determining optimal antibiotic concentrations (Puromycin, Zeocin, G-

418) and factors influencing transfection efficiency. There was also information on various

signaling pathways (Oncostatin M, actin, JAK/STAT, Toll, Imd, RNAi) but no direct connection to

a compound named MRS4833.

To proceed, I need to investigate possible correct names for "MRS4833" or find information on

compounds with similar names or functions. It's crucial to identify the correct compound to

provide accurate and relevant information for the technical support center. Without knowing

what MRS4833 is, I cannot create meaningful content about its experimental optimization.

Therefore, the next step should focus on identifying the correct compound. I will try searching

for variations of the name and look for compounds used in similar research areas that might be

a match. If a likely candidate is found, I will then proceed with the original plan of gathering

information on its mechanism, protocols, and creating the requested content. If no clear

alternative is found, it will be impossible to fulfill the user's request as the core subject is

unknown.The initial search for "MRS4833" was unsuccessful. However, the second, broader

search provided a crucial breakthrough. I found that MRS4833 is a P2Y14 receptor antagonist.

Specifically, the IUPHAR/BPS Guide to PHARMACOLOGY and a datasheet from DC

Chemicals confirm its identity and primary mechanism of action. TargetMol also provides

information on its activity.
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Now that I have positively identified the compound and its primary target, I can proceed with

the original plan. I will focus the subsequent steps on gathering information specifically related

to the P2Y14 receptor and the use of MRS4833 as its antagonist in experiments. I have

enough information to start building the technical support center content. The next steps will

involve delving deeper into the experimental use of MRS4833.## Technical Support Center:

Optimizing MRS4833 Concentration for Experiments

Welcome to the technical support center for MRS4833. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on optimizing

the experimental use of MRS4833, a potent and selective P2Y14 receptor antagonist.

Frequently Asked Questions (FAQs)
Q1: What is MRS4833 and what is its primary mechanism of action?

A1: MRS4833 is a synthetic organic compound that functions as a potent, competitive

antagonist of the P2Y14 receptor (P2Y14R).[1][2][3] The P2Y14 receptor is a G protein-coupled

receptor (GPCR) involved in various physiological processes. By blocking the binding of

endogenous ligands to this receptor, MRS4833 can be used to investigate the roles of the

P2Y14 receptor in different biological systems.

Q2: What are the common research applications for MRS4833?

A2: As a P2Y14 receptor antagonist, MRS4833 is primarily used in research to study the

physiological and pathological roles of this receptor. Based on its activity, potential research

applications include investigating its effects on inflammation, the immune response, and

neurological conditions. For instance, it has been noted to reduce airway eosinophilia in

protease-mediated asthma models and reverse chronic neuropathic pain in mouse models.[2]

Q3: How should I determine the optimal concentration of MRS4833 for my specific experiment?

A3: The optimal concentration of MRS4833 will vary depending on the cell type, experimental

model, and the specific endpoint being measured. It is crucial to perform a dose-response

curve to determine the most effective concentration for your system. Start with a broad range of

concentrations based on the provided IC50 values and narrow it down to the lowest

concentration that elicits the desired maximal effect with minimal off-target effects.
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Issue Possible Cause Recommended Solution

No observable effect of

MRS4833

- Suboptimal Concentration:

The concentration used may

be too low to effectively

antagonize the P2Y14 receptor

in your specific experimental

setup. - Cell Line/Model

Insensitivity: The chosen cells

or animal model may not

express the P2Y14 receptor at

a sufficient level, or the

receptor may not be

functionally active. -

Compound Degradation:

Improper storage or handling

may have led to the

degradation of the MRS4833

compound.

- Perform a dose-response

experiment with a wider range

of MRS4833 concentrations. -

Verify P2Y14 receptor

expression in your cells or

tissue of interest using

techniques like qPCR, Western

blot, or immunohistochemistry.

- Ensure MRS4833 is stored

according to the

manufacturer's instructions,

typically at -20°C, and handle it

appropriately during

experiments.

High cell toxicity or off-target

effects

- Excessive Concentration:

The concentration of

MRS4833 used may be too

high, leading to non-specific

effects or cytotoxicity. - Solvent

Toxicity: The solvent used to

dissolve MRS4833 (e.g.,

DMSO) may be at a toxic

concentration.

- Lower the concentration of

MRS4833 in your experiments.

Refer to your dose-response

curve to select a concentration

that is effective but not toxic. -

Ensure the final concentration

of the solvent in your culture

medium is below the toxic

threshold for your cells

(typically <0.1-0.5% for

DMSO). Run a solvent-only

control to assess its effect.

Inconsistent or variable results - Experimental Variability:

Inconsistent cell passage

numbers, confluency, or

incubation times can lead to

variable results. - Reagent

Quality: The quality and

- Standardize your

experimental protocol,

including cell seeding density,

growth phase, and treatment

duration. - If possible, use the

same batch of MRS4833 for a
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consistency of MRS4833 or

other reagents may vary

between batches.

series of related experiments.

If you switch to a new batch,

consider performing a bridging

experiment to ensure

consistency.

Experimental Protocols & Data
Determining Optimal MRS4833 Concentration using a
Dose-Response Curve
This protocol outlines a general method for determining the optimal concentration of MRS4833
for in vitro experiments.

1. Cell Seeding:

Plate your cells of interest in a suitable multi-well plate at a density that will ensure they are

in the logarithmic growth phase at the time of treatment.

2. Preparation of MRS4833 dilutions:

Prepare a stock solution of MRS4833 in an appropriate solvent (e.g., DMSO).

Perform serial dilutions of the stock solution to create a range of working concentrations. It is

advisable to start with a broad range, for example, from 1 nM to 10 µM.

3. Treatment:

Remove the culture medium from the cells and replace it with a medium containing the

different concentrations of MRS4833.

Include a vehicle control (medium with the same concentration of solvent used for the

highest MRS4833 concentration) and a negative control (medium only).

4. Incubation:
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Incubate the cells for a predetermined period, which should be optimized based on the

specific biological question being addressed.

5. Assay:

Perform the relevant assay to measure the desired biological endpoint (e.g., measurement of

downstream signaling molecules, cell proliferation assay, cytokine secretion assay).

6. Data Analysis:

Plot the response against the log of the MRS4833 concentration to generate a dose-

response curve.

Determine the EC50 or IC50 value, which represents the concentration of MRS4833 that

produces 50% of the maximal effect or inhibition, respectively.

Quantitative Data Summary
The following table summarizes the reported inhibitory concentrations of MRS4833.

Parameter Species Value Reference

IC50 Human P2Y14R 5.92 nM [2]

IC50 Mouse P2Y14R 4.8 nM [2]

Ki Human P2Y14R 3.44 nM [3]
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Caption: P2Y14 Receptor Signaling Pathway and MRS4833 Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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